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Introduction

2-Butanone, also known as methyl ethyl ketone (MEK), is a common industrial solvent and a
component of many commercial products. Its presence in the environment is of interest due to
its potential health effects and its role in atmospheric chemistry. This application note provides
a detailed protocol for the quantification of 2-butanone in environmental samples, primarily
focusing on air analysis, through derivatization with 2,4-dinitrophenylhydrazine (DNPH)
followed by High-Performance Liquid Chromatography (HPLC) analysis. This method is based
on established procedures such as the U.S. EPA Method TO-11A.[1]

The reaction of 2-butanone with DNPH yields a stable 2,4-dinitrophenylhydrazone derivative,
which can be readily quantified using HPLC with UV detection.[1][2] This method offers good
sensitivity and selectivity for the determination of 2-butanone and other carbonyl compounds in
complex environmental matrices.

Chemical Reaction

The quantification of 2-butanone using this method relies on a nucleophilic addition-elimination
reaction between the ketone and 2,4-dinitrophenylhydrazine. The DNPH molecule adds across
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the carbon-oxygen double bond of the 2-butanone, followed by the elimination of a water
molecule to form the stable 2-butanone-2,4-dinitrophenylhydrazone derivative. This derivative
is a yellow or orange solid, and its formation is the basis for the subsequent chromatographic
analysis.
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Caption: Reaction of 2-Butanone with DNPH.

Experimental Protocols

This section details the procedures for sample collection, preparation, and analysis of 2-
butanone in air samples.

Materials and Reagents

o DNPH-coated silica gel cartridges: Commercially available cartridges suitable for carbonyl
sampling.

o Acetonitrile (ACN): HPLC grade, carbonyl-free.
e 2-Butanone-2,4-dinitrophenylhydrazone standard: High purity solid.

o Ozone scrubber: (e.g., potassium iodide-coated) to be used in-line before the DNPH
cartridge when sampling high-ozone environments.[1]

o Sampling pump: Calibrated to a flow rate between 0.1 and 1.5 L/min.

e HPLC system: Equipped with a C18 reverse-phase column and a UV detector set to 360 nm.

[1]
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Volumetric flasks, syringes, and filters: For standard and sample preparation.

Sample Collection (Air)

Sampler Setup: Connect an ozone scrubber (if necessary) to the inlet of a DNPH-coated
silica gel cartridge.

Pump Connection: Attach the outlet of the cartridge to a calibrated air sampling pump.

Sampling: Draw a known volume of air through the cartridge at a flow rate typically between
0.1 and 1.5 L/min. For most indoor and ambient air applications, a sample volume of 50-100
liters is sufficient.

Post-Sampling: After sampling, cap both ends of the cartridge, place it in a clean, non-
contaminating container, and store it at < 4°C until analysis.

Sample Preparation

Elution: Uncap the DNPH cartridge and attach a syringe to the inlet.

Solvent Addition: Slowly pass a precise volume (e.g., 5 mL) of acetonitrile through the
cartridge to elute the derivatized 2-butanone.

Collection: Collect the eluate in a clean volumetric flask or vial.
Volume Adjustment: Adjust the final volume of the eluate with acetonitrile as needed.

Filtration: Filter the sample through a 0.45 um syringe filter before HPLC analysis if
necessary.

HPLC Analysis

Instrument Conditions:

o Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

o Mobile Phase: A gradient of acetonitrile and water is typically used. For example, starting
with a 60:40 (v/v) acetonitrile:water mixture and gradually increasing the acetonitrile
concentration.
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o Flow Rate: 1.0 mL/min.
o Injection Volume: 10-20 pL.

o Detector: UV detector at 360 nm.[1]

o Calibration:
o Prepare a stock solution of 2-butanone-2,4-dinitrophenylhydrazone in acetonitrile.

o Create a series of calibration standards by diluting the stock solution to concentrations that
bracket the expected sample concentrations.

o Inject the standards into the HPLC system and generate a calibration curve by plotting the
peak area against the concentration.

o Sample Analysis:
o Inject the prepared sample eluate into the HPLC.
o lIdentify the 2-butanone-DNPH peak based on its retention time compared to the standard.

o Quantify the concentration of 2-butanone-DNPH in the sample by comparing its peak area
to the calibration curve.

o Calculation: Calculate the concentration of 2-butanone in the original air sample using the
following formula:

Cair (ug/m3) = (CHPLC * Veluate) / (Vair * n)

Where:

o Cair = Concentration of 2-butanone in air

o CHPLC = Concentration of 2-butanone-DNPH in the eluate (from HPLC)
o Veluate = Final volume of the eluate

o Vair = Volume of air sampled

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://ww2.arb.ca.gov/sites/default/files/2020-01/mld022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

o n = Desorption efficiency (typically assumed to be close to 1)

Experimental Workflow

1. Sample Collection
(Air drawn through DNPH cartridge)

2. Sample Storage
(£4°C)

:

3. Elution
(with Acetonitrile)

4., Filtration
(0.45 um filter)

5. HPLC Analysis
(C18 column, UV at 360 nm)

6. Data Analysis
(Quantification via calibration curve)
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Caption: Workflow for 2-Butanone Analysis.

Quantitative Data

The concentration of 2-butanone in environmental samples can vary significantly depending on
the location and proximity to sources. The following table summarizes some reported
concentrations of 2-butanone in various environmental matrices determined by the DNPH

method or similar techniques.
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Environmental . Concentration
. Location/Source Reference

Matrix Range

Outdoor Air Los Angeles, CA 0-14 ppb [3]

Outdoor Air Tucson, AZ Mean: 2.8 ppb [3]

) United States (25 Mean: 1.4 ug/ms (0.48
Outdoor Air ) [3]
urban locations) ppb)

] Specialty Chemical
Industrial Effluent Plant 8 - 20 ppm [3]
an

] Energy-related
Industrial Effluent up to 645 ppb [3]
Processes

o After new PVC pipe
Drinking Water ) ] 0.4-4.5 ppm [3]
installation

Note: ppb = parts per billion; ppm = parts per million.

Interferences and Considerations

e Ozone: Ozone can react with both DNPH and the hydrazone derivatives, leading to lower
measured concentrations. The use of an ozone scrubber is recommended in environments
with high ozone levels.[1]

e Contamination: Care must be taken to avoid contamination from solvents and other materials
in the laboratory. The use of high-purity, carbonyl-free reagents is essential.

o Co-elution: Other carbonyl compounds present in the sample may have similar retention
times to 2-butanone-DNPH. The HPLC method should be optimized to ensure adequate
separation.

« Stability: While the DNPH derivatives are generally stable, samples should be stored in the
dark at low temperatures to prevent degradation.

Conclusion
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The derivatization of 2-butanone with DNPH followed by HPLC analysis is a robust and reliable
method for its quantification in environmental samples, particularly in air. By following the
detailed protocols and considering potential interferences, researchers can obtain accurate and
reproducible data on the levels of this important carbonyl compound. This information is crucial
for environmental monitoring, human exposure assessment, and understanding atmospheric
chemical processes.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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